91-80-5

Methapyrilene

In Stock

• CAS RN:
• 91-80-5

• Formula:
• C14H19N3S

• InChI:
• InChI=1S/C14H19N3S/c1-16(2)9-10-17(12-13-6-5-11-18-13)14-7-3-4-8-15-14/h3-8,11H,9-10,12H2,1-2H3

• InChIKey:
• HNJJXZKZRAWDPF-UHFFFAOYSA-N

• Methapyrilene is a clear colorless liquid. (NTP, 1992)
  Methapyrilene is a member of the class of ethylenediamine derivatives that is ethylenediamine in which one of the nitrogens is substituted by two methyl groups, and the other nitrogen is substituted by a 2-pyridyl group and a (2-thienyl)methyl group. It has a role as a H1-receptor antagonist, an anti-allergic agent, a sedative and a carcinogenic agent.
  Methapyrilene, formerly marketed in many drug products, was shown to be a potent carcinogen. Manufacturers voluntarily withdrew methapyriline drug products from the market in May and June 1979.

Chloroacetyl-l-alanine

In Stock

• CAS RN:
• 691-80-5

• Formula:
• C5H8ClNO3

• InChI:
• InChI=1S/C5H8ClNO3/c1-3(5(9)10)7-4(8)2-6/h3H,2H2,1H3,(H,7,8)(H,9,10)/t3-/m0/s1

• InChIKey:
• HTAQFYLADZNZHZ-VKHMYHEASA-N

• Chloroacetyl-l-alanine is a useful research compound. Its molecular formula is C5H8ClNO3 and its molecular weight is 165.57 g/mol. The purity is usually 95%.

biochanin A

In Stock

• CAS RN:
• 491-80-5

• Formula:
• C16H12O5

• InChI:
• InChI=1S/C16H12O5/c1-20-11-4-2-9(3-5-11)12-8-21-14-7-10(17)6-13(18)15(14)16(12)19/h2-8,17-18H,1H3

• InChIKey:
• WUADCCWRTIWANL-UHFFFAOYSA-N

• Isoflavone and phytoestrogen. Protects against L-glutamate-induced cytotoxicity and apoptosis in vitro. Inhibits iNOS expression in vitro. Fatty acid amide hydrolase inhibitor (IC50 = 1.8 μM). Anti-carcinogenic, anti-proliferative and anti-inflammatory agent. Active in vivo and in vitro.
  Biochanin A is a natural isoflavone with diverse biological actions, most notably as a phytoestrogen. It can affect hormone levels by inhibiting 5α-reductase and 17β-hydroxysteroid dehydrogenase or altering aromatase (CYP19A1) activity. Also known as 4’-methyl genistein, biochanin A can be metabolized in vivo to genistein, another phytoestrogen with diverse effects. Biochanin A also intersects with signaling through peroxisome proliferator-activated receptors (PPARs), as it activates PPARγ (EC50 = 19 µM) and has also been shown to activate a PPARα promoter. Moreover, it increases t...

(2R)-3-{[(benzyloxy)carbonyl]amino}-2-hydroxypropanoic acid

In Stock

• CAS RN:
• 42491-80-5

• Formula:
• C11H13NO5

• (2R)-3-{[(benzyloxy)carbonyl]amino}-2-hydroxypropanoic acid is a useful research compound. Its molecular formula is C11H13NO5 and its molecular weight is 239.2. The purity is usually 95%.

2,5-Diaminophenol dihydrochloride

Usually In Stock

• CAS RN:
• 89691-80-5

• Formula:
• C6H10Cl2N2O

• InChI:
• InChI=1S/C6H8N2O.2ClH/c7-4-1-2-5(8)6(9)3-4;;/h1-3,9H,7-8H2;2*1H

• InChIKey:
• BMIJNJWVXOOVSE-UHFFFAOYSA-N

• 2,5-Diaminophenol dihydrochloride is a useful research compound. Its molecular formula is C6H10Cl2N2O and its molecular weight is 197.06 g/mol. The purity is usually 95%.

7H-Furo(2,3-f)(1)benzopyran-7-one, 3,4,9-trimethyl-

• CAS RN:
• 76591-80-5

• Formula:
• C14H12O3

• InChI:
• InChI=1S/C14H12O3/c1-7-4-10-13(8(2)5-11(15)17-10)14-12(7)9(3)6-16-14/h4-6H,1-3H3

• InChIKey:
• YTECQPJHHAHABZ-UHFFFAOYSA-N

• 7H-Furo(2,3-f)(1)benzopyran-7-one, 3,4,9-trimethyl-, also known as 7H-Furo(2,3-f)(1)benzopyran-7-one, 3,4,9-trimethyl-, is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.

Methyl 3-(3-hydroxypropyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• CAS RN:
• 725691-80-5

• Formula:
• C13H14N2O4S

• InChI:
• InChI=1S/C13H14N2O4S/c1-19-12(18)8-3-4-9-10(7-8)14-13(20)15(11(9)17)5-2-6-16/h3-4,7,16H,2,5-6H2,1H3,(H,14,20)

• InChIKey:
• LTJZNHWIBUYMOD-UHFFFAOYSA-N

• Methyl 3-(3-hydroxypropyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C13H14N2O4S and its molecular weight is 294.33. The purity is usually 95%.

4-Bromo-3-fluoro-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898791-80-5

• Formula:
• C18H17BrFNO2

• InChI:
• InChI=1S/C18H17BrFNO2/c19-16-5-4-15(11-17(16)20)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2

• InChIKey:
• JKBSHLNYGPEEMK-UHFFFAOYSA-N

• 4-Bromo-3-fluoro-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17BrFNO2 and its molecular weight is 378.2 g/mol. The purity is usually 95%.

2-Demethylcolchicine

In Stock

• CAS RN:
• 102491-80-5

• Formula:
• C21H23NO6

• InChI:
• InChI=1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-18(27-3)20(25)21(28-4)19(12)13-6-8-17(26-2)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1

• 2-Demethyl Colchicine is a metabolite of Colchicine. It has shown anti-tumor activity.

6-Chloro-4,4-dimethylthiochroman

In Stock

• CAS RN:
• 1352491-80-5

• Formula:
• C11H13ClS

• InChI:
• InChI=1S/C11H13ClS/c1-11(2)5-6-13-10-4-3-8(12)7-9(10)11/h3-4,7H,5-6H2,1-2H3

• InChIKey:
• OOINUIHPTRTFAE-UHFFFAOYSA-N

• 6-Chloro-4,4-dimethylthiochroman is a useful research compound. Its molecular formula is C11H13ClS and its molecular weight is 212.74. The purity is usually 95%.

1-(2-Oxo-1,2-dihydropyridine-4-carbonyl)azetidine-3-carboxylic acid

• CAS RN:
• 1700591-80-5

• Formula:
• C10H10N2O4

• InChI:
• InChI=1S/C10H10N2O4/c13-8-3-6(1-2-11-8)9(14)12-4-7(5-12)10(15)16/h1-3,7H,4-5H2,(H,11,13)(H,15,16)

• InChIKey:
• DZQGPXXJWRRMFM-UHFFFAOYSA-N

• 1-(2-Oxo-1,2-dihydropyridine-4-carbonyl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.2 g/mol. The purity is usually 95%.

1-{[(2-Hydroxyethyl)(phenyl)amino]methyl}cyclobutan-1-ol

• CAS RN:
• 2141891-80-5

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c15-10-9-14(11-13(16)7-4-8-13)12-5-2-1-3-6-12/h1-3,5-6,15-16H,4,7-11H2

• InChIKey:
• BZDVXIQAOZLWHJ-UHFFFAOYSA-N

• 1-{[(2-Hydroxyethyl)(phenyl)amino]methyl}cyclobutan-1-ol is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.

2-O-Tert-butyl 1-O-ethyl (1S)-6-hydroxy-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylate

In Stock

• CAS RN:
• 2248291-80-5

• Formula:
• C17H23NO5

• InChI:
• InChI=1S/C17H23NO5/c1-5-22-15(20)14-13-7-6-12(19)10-11(13)8-9-18(14)16(21)23-17(2,3)4/h6-7,10,14,19H,5,8-9H2,1-4H3/t14-/m0/s1

• InChIKey:
• HOPREPHTFMBXEI-AWEZNQCLSA-N

• 2-O-Tert-butyl 1-O-ethyl (1S)-6-hydroxy-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylate is a useful research compound. Its molecular formula is C17H23NO5 and its molecular weight is 321.373. The purity is usually 95%.

3-{[trans-2-Hydroxycyclobutyl]amino}propane-1,2-diol

In Stock

• CAS RN:
• 2138591-80-5

• Formula:
• C7H15NO3

• InChI:
• InChI=1S/C7H15NO3/c9-4-5(10)3-8-6-1-2-7(6)11/h5-11H,1-4H2/t5?,6-,7-/m1/s1

• InChIKey:
• HANDUBXVDRWJKR-JXBXZBNISA-N

• 3-{[trans-2-Hydroxycyclobutyl]amino}propane-1,2-diol is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.

3-[(Methylsufonyl)oxy]phenylacetic acid

In Stock

• CAS RN:
• 1221791-80-5

• Formula:
• C9H10O5S

• InChI:
• InChI=1S/C9H10O5S/c1-15(12,13)14-8-4-2-3-7(5-8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)

• InChIKey:
• HFLHSJONIJOODP-UHFFFAOYSA-N

• 3-[(Methylsufonyl)oxy]phenylacetic acid is a useful research compound. Its molecular formula is C9H10O5S and its molecular weight is 230.24 g/mol. The purity is usually 95%.

Chloroacetyl-l-alanine

• CAS RN:
• 1190-32-5; 691-80-5

• Formula:
• C5H8ClNO3

• InChI:
• InChI=1S/C5H8ClNO3/c1-3(5(9)10)7-4(8)2-6/h3H,2H2,1H3,(H,7,8)(H,9,10)/t3-/m0/s1

• InChIKey:
• HTAQFYLADZNZHZ-VKHMYHEASA-N

• Chloroacetyl-l-alanine is a useful research compound. Its molecular formula is C5H8ClNO3 and its molecular weight is 165.57. The purity is usually 95%.